
Physical & Chemical Properties of Indium
Chloride

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Indium dichloride

CAS No.: 13465-11-7

Cat. No.: S1510343

Get Quote

The table below summarizes the key physical and chemical properties of indium(III) chloride, which is a

soft, white, and flaky solid [1] [2] [3].

Property Details

Chemical Formula InCl₃ [2] [3]

Molar Mass 221.18 g·mol⁻¹ [2] [3]

Appearance White, flaky solid; silvery-white metal in elemental form [1] [2]

Density 3.46 g/cm³ [2] [3]

Melting Point 586 °C [2]

Boiling Point 800 °C [2]

Crystal Structure Monoclinic, layered structure with octahedrally coordinated In(III) centers [2] [3]

Oxidation States +1, +2, +3 (only the +3 state is stable in aqueous systems) [1]

Hygroscopicity Very soluble and deliquescent [2]
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Solubility and Stability Data

Indium chloride is highly soluble in water and exhibits stability and reactivity under various conditions, as

summarized in the following table.

Parameter Characteristics & Data

Water
Solubility

195 g/100 mL (exothermic reaction) [2].

Other
Solvents

Soluble in Tetrahydrofuran (THF) and Ethanol [2].

Stability Hygroscopic; requires storage in a tightly sealed container under an inert atmosphere
[2] [3].

Reactivity Acts as a Lewis acid, forming complexes with donor ligands (e.g., InCl₃L, InCl₃L₂).
Reacts with chloride ions to form [InCl₄]⁻, [InCl₅]²⁻, and [InCl₆]³⁻ [2].

Applications and Experimental Considerations

Indium chloride is primarily used as a Lewis acid catalyst in organic synthesis, facilitating reactions like

Friedel-Crafts acylations and Diels-Alder reactions [2]. It is valued for its mild reactivity and efficiency, even

in aqueous media [3].

For experimental work, note that InCl₃ is corrosive and hygroscopic. It must be handled in an inert, dry

atmosphere (e.g., inside a glovebox) and stored in a tightly sealed container under an inert gas [2] [3].

Handling and Safety

Indium chloride poses specific health hazards and requires careful handling.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://en.wikipedia.org/wiki/Indium(III)_chloride
https://en.wikipedia.org/wiki/Indium(III)_chloride
https://en.wikipedia.org/wiki/Indium(III)_chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3750120.htm
https://en.wikipedia.org/wiki/Indium(III)_chloride
https://en.wikipedia.org/wiki/Indium(III)_chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3750120.htm
https://en.wikipedia.org/wiki/Indium(III)_chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3750120.htm
https://www.smolecule.com/products/s1510343?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


InCl3 Handling

Hazard: Corrosive
Causes severe skin burns

and eye damage

Precaution:
- Use personal protective equipment (PPE)

- Use in well-ventilated area
- Avoid breathing dust/fumes

Storage:
- Tightly sealed container

- Inert atmosphere
- Dry conditions

Click to download full resolution via product page

Key handling procedures for indium chloride based on GHS hazard statements [3].

Core Properties at a Glance

To summarize, indium chloride is characterized by its high solubility in water, stability as a Lewis acid, and

hygroscopic nature. The following diagram illustrates the relationships between its core properties, handling

requirements, and primary applications.
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Core properties of InCl₃ dictate its handling and enable its key applications.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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